2-fluoro-N-(7-hydroxy-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)benzamide

• IUPAC Name: 2-fluoro-N-(5-methyl-7-oxo-1H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)benzamide
• InChI: InChI=1S/C13H10FN5O2/c1-7-6-10(20)19-13(15-7)17-12(18-19)16-11(21)8-4-2-3-5-9(8)14/h2-6H,1H3,(H2,15,16,17,18,21)
• InChI Key: LDTBSBPIIYZBNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C(=N1)N=C(N2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C13H10FN5O2
• Molecular Weight: 287.25 g/mol

Description

2-fluoro-N-(7-hydroxy-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. This compound is a novel inhibitor of a specific protein, and its synthesis method, mechanism of action, biochemical and physiological effects, and limitations for lab experiments are all important aspects to consider when studying its potential applications.

Mechanism of Action

The mechanism of action of 2-fluoro-N-(7-hydroxy-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)benzamide involves the inhibition of a specific protein that is involved in the regulation of cell growth and division. By inhibiting this protein, this compound may be able to slow down or stop the growth of cancer cells, making it a potential candidate for cancer treatment.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. For example, this compound has been shown to inhibit the growth of cancer cells in vitro, and it has also been shown to have potential applications in the treatment of various diseases that are associated with abnormal cell growth and division.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-fluoro-N-(7-hydroxy-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)benzamide in lab experiments is that it is a highly specific inhibitor of a specific protein. This means that it can be used to selectively target cancer cells or other abnormal cells without affecting normal cells. However, one of the limitations of using this compound in lab experiments is that it may not be effective in all cases, and further research is needed to fully understand its potential applications.

Future Directions

There are a number of future directions that could be explored in relation to 2-fluoro-N-(7-hydroxy-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)benzamide. For example, further research could be conducted to investigate its potential applications in the treatment of various types of cancer, as well as other diseases that are associated with abnormal cell growth and division. Additionally, future research could focus on developing new and more effective synthesis methods for this compound, as well as exploring its potential applications in other areas of biomedical research.

Synthesis Methods

The synthesis of 2-fluoro-N-(7-hydroxy-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)benzamide involves a series of chemical reactions that are designed to produce a pure and stable compound. The synthesis method typically involves the use of various reagents and solvents, and the final product is purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

2-fluoro-N-(7-hydroxy-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)benzamide has been shown to have potential applications in various areas of biomedical research. For example, this compound has been studied for its potential use as an inhibitor of a specific protein that is involved in the regulation of cell growth and division. Additionally, this compound has been shown to have potential applications in cancer research, where it may be used to inhibit the growth of cancer cells.